2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide

• IUPAC Name: 2-(4-tert-butylphenyl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C16H20N2OS2/c1-11-9-21-15(17-11)18-14(19)10-20-13-7-5-12(6-8-13)16(2,3)4/h5-9H,10H2,1-4H3,(H,17,18,19)
• InChI Key: FSWBLKWHBFOYPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)CSC2=CC=C(C=C2)C(C)(C)C
• Molecular Formula: C16H20N2OS2
• Molecular Weight: 320.5 g/mol

Description

2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as TAK-659 and is a potent inhibitor of the enzyme known as Bruton's tyrosine kinase (BTK). BTK is a critical enzyme that plays a crucial role in the development and function of B cells, which are a type of white blood cell that plays a vital role in the immune system.

Mechanism of Action

TAK-659 works by irreversibly binding to the active site of 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide, preventing its activation and downstream signaling. This leads to the inhibition of B cell receptor signaling, which is essential for the survival and proliferation of B cells. Inhibition of 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide with TAK-659 has been shown to induce apoptosis in cancer cells and reduce the production of pro-inflammatory cytokines, making it a potential therapeutic agent for the treatment of various diseases.
Biochemical and Physiological Effects:
TAK-659 has been shown to have potent inhibitory effects on 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide, leading to the inhibition of B cell receptor signaling and downstream signaling pathways. This has been shown to induce apoptosis in cancer cells and reduce the production of pro-inflammatory cytokines. In addition, TAK-659 has been shown to have a favorable pharmacokinetic profile, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One of the primary advantages of TAK-659 is its potent inhibitory effects on 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide, making it a useful tool for studying the role of 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide in various biological processes. However, the irreversible nature of TAK-659 binding to 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide may limit its use in certain experiments where reversible inhibition is desired. In addition, TAK-659 has been shown to have off-target effects on other kinases, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of TAK-659. One area of research is the development of TAK-659 derivatives with improved selectivity and potency for 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide. Another area of research is the investigation of the potential therapeutic applications of TAK-659 in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Additionally, the role of 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide in various biological processes, including immune cell development and function, is still not fully understood, and further research is needed to elucidate its functions.

Scientific Research Applications

TAK-659 has been extensively studied for its potential applications in scientific research. One of the primary areas of research is in the field of oncology. 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide has been shown to be overexpressed in various types of cancer, including leukemia, lymphoma, and multiple myeloma. Inhibition of 2-[(4-tert-butylphenyl)thio]-N-(4-methyl-1,3-thiazol-2-yl)acetamide with TAK-659 has been shown to induce apoptosis (programmed cell death) in cancer cells, leading to the potential use of TAK-659 as a therapeutic agent for the treatment of cancer.